Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
Brand Name:
Vulcanchem
CAS No.:
101-51-9
VCID:
VC21020795
InChI:
InChI=1S/C13H11N3O3/c14-8-1-3-9(4-2-8)15-16-10-5-6-12(17)11(7-10)13(18)19/h1-7,17H,14H2,(H,18,19)
SMILES:
C1=CC(=CC=C1N)N=NC2=CC(=C(C=C2)O)C(=O)O
Molecular Formula:
C13H11N3O3
Molecular Weight:
257.24 g/mol
Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
CAS No.: 101-51-9
Cat. No.: VC21020795
Molecular Formula: C13H11N3O3
Molecular Weight: 257.24 g/mol
* For research use only. Not for human or veterinary use.
![Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- - 101-51-9](/images/no_structure.jpg)
Specification
| CAS No. | 101-51-9 |
|---|---|
| Molecular Formula | C13H11N3O3 |
| Molecular Weight | 257.24 g/mol |
| IUPAC Name | 5-[(4-aminophenyl)diazenyl]-2-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C13H11N3O3/c14-8-1-3-9(4-2-8)15-16-10-5-6-12(17)11(7-10)13(18)19/h1-7,17H,14H2,(H,18,19) |
| Standard InChI Key | DQMAUXIQILXETR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N)N=NC2=CC(=C(C=C2)O)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1N)N=NC2=CC(=C(C=C2)O)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator